Cas no 1798516-05-8 (N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-(2-thienylmethyl)ethanediamide)

• Product Name: N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-(2-thienylmethyl)ethanediamide
• CAS No: 1798516-05-8
• MF: C₁₆H₁₇ClN₂O₃S
• MW: 352.835781812668
• CID: 5375479
• Update Time: 2025-10-22

N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-(2-thienylmethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-(2-thienylmethyl)ethanediamide

• Inchi： 1S/C16H17ClN2O3S/c1-22-14(12-6-2-3-7-13(12)17)10-19-16(21)15(20)18-9-11-5-4-8-23-11/h2-8,14H,9-10H2,1H3,(H,18,20)(H,19,21)
• InChI Key： ZKQPZCHECNXFMB-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1Cl)OC)(=O)C(NCC1SC=CC=1)=O

Experimental Properties

• Density: 1.309±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.80±0.46(Predicted)

Additional information on N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-(2-thienylmethyl)ethanediamide

Comprehensive Analysis of N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-(2-thienylmethyl)ethanediamide (CAS No. 1798516-05-8)

The compound N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-(2-thienylmethyl)ethanediamide (CAS No. 1798516-05-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chlorophenyl ring, a methoxyethyl chain, and a thienylmethyl moiety, which contribute to its distinct physicochemical properties. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in medicinal chemistry and material science.

One of the most searched questions about this compound revolves around its synthesis and purification methods. The synthesis typically involves multi-step organic reactions, including amide bond formation and selective etherification. Advanced techniques like HPLC purification and NMR characterization are critical for ensuring high purity, which is essential for research reproducibility. The compound’s solubility in common organic solvents such as DMSO and methanol is another frequently discussed topic, as it impacts its usability in experimental settings.

In the context of drug discovery, N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-(2-thienylmethyl)ethanediamide has garnered attention for its potential as a bioactive scaffold. Its structural features resemble those of known enzyme inhibitors, making it a candidate for targeting specific protein interactions. Recent studies have explored its role in modulating cellular pathways, though further in vitro and in vivo validation is needed. This aligns with the growing demand for small-molecule therapeutics in treating complex diseases.

From a material science perspective, the compound’s aromatic and heterocyclic components suggest utility in organic electronics or polymer additives. Its thermal stability and electronic properties are under investigation for applications in conductive films or sensors. These interdisciplinary applications highlight its versatility beyond traditional chemical research.

Environmental and safety profiles are also critical considerations. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE)—are recommended during laboratory work. The compound’s biodegradability and ecotoxicity data remain areas for further study, reflecting the broader scientific community’s focus on green chemistry principles.

In summary, N1-[2-(2-Chlorophenyl)-2-methoxyethyl]-N2-(2-thienylmethyl)ethanediamide (CAS No. 1798516-05-8) represents a promising candidate for both pharmaceutical and industrial applications. Its unique structure, combined with ongoing research into its properties, positions it as a compound of significant interest in modern chemistry.